1,2-Dioleoyl-sn-glycero-3-succinate

• Molecular Formula: C43H76O8
• Molecular Weight: 721.1 g/mol
• InChI: InChI=1S/C43H76O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(46)49-37-39(38-50-42(47)36-35-40(44)45)51-43(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38H2,1-2H3,(H,44,45)/b19-17+,20-18+
• InChIKey: VZGIZLLBNVAMQT-XPWSMXQVSA-N

1,2-Dioleoyl-sn-glycero-3-succinate (18:1 DGS) for pH-Responsive Drug Delivery Systems: Procurement Guide and Comparative Analysis

1,2-Dioleoyl-sn-glycero-3-succinate, commonly referred to as 18:1 DGS or DOSG, is a synthetic anionic lipid featuring a glycerol backbone esterified with two oleoyl chains (C18:1) and a succinate-modified headgroup [1]. This non-phospholipid compound is characterized by its amphipathic nature and, crucially, its pH-responsive behavior, which allows it to form stable fluidic bilayers at physiological pH while undergoing structural changes in acidic environments . Its primary role is as a functional lipid excipient in the formulation of advanced drug delivery systems, particularly pH-sensitive liposomes and lipid nanoparticles (LNPs) for the intracellular delivery of nucleic acids (DNA, RNA, mRNA) and therapeutic proteins .

pH-responsive carrier research: succinate headgroup enables triggered release at endosomal pH ~5.0–6.0.

Nucleic acid delivery studies: unsaturated oleoyl chains promote bilayer fluidity for lipoplex/LNP assembly.

Model lipid for anionic membrane biophysics: well-defined headgroup for studying pH-dependent fusion and stability.

• [1] PubChem. (2025). 1,2-Dioleoyl-sn-glycero-3-succinate (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dioleoyl-sn-glycero-3-succinate View Source

Why Generic Substitution is Not Advisable: The Critical Differentiators of 1,2-Dioleoyl-sn-glycero-3-succinate in Formulation Design

Interchanging 1,2-dioleoyl-sn-glycero-3-succinate with other anionic lipids or helper phospholipids (e.g., DOPE, DSPE, CHEMS) without understanding its unique pH-dependent phase behavior can lead to suboptimal or failed intracellular delivery. Unlike permanently charged anionic lipids, its succinate headgroup imparts a titratable negative charge that modulates membrane fusion and endosomal escape in a pH-dependent manner [1]. This contrasts sharply with the pH-independent fusogenicity of DOPE or the stabilizing, non-responsive nature of PEGylated lipids like DSPE-PEG. Direct experimental evidence demonstrates that formulations incorporating this lipid achieve distinct performance profiles, such as enhanced endosomal escape and reduced sensitivity to extracellular inhibitors, which are not replicated by simply substituting it with other anionic or helper lipids [2]. The following quantitative evidence guide delineates the specific performance advantages that justify its selection over less specialized alternatives.

18:1 DGS

pH-titratable succinate headgroup; triggers membrane destabilization in acidic environments.

DOPC

Zwitterionic, lacks pH-sensing moiety; cannot facilitate endosomal escape, limiting intracellular cargo release.

DOTAP

Cationic charge-mediated uptake; non-specific interactions and cytotoxicity profile may not reproduce 18:1 DGS's triggered-release mechanism.

1,2-DPSG

Acyl chain difference (saturated palmitoyl vs. oleoyl) shifts bilayer stabilization behavior at pH 7.4; functional substitution requires careful verification.

• [1] NBIInno. (2025). The Role of 18:1 DGS in Advanced Lipid Nanoparticle Formulations. Retrieved from https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-18-1-dgs-in-advanced-lipid-nanoparticle-formulations-vg View Source
• [2] Ruponen, M., Ylä-Herttuala, S., & Urtti, A. (1999). Interactions of polymeric and liposomal gene delivery systems with extracellular glycosaminoglycans: physicochemical and transfection studies. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1415(2), 331-341. View Source

Quantitative Evidence Guide: Direct Comparative Performance Data for 1,2-Dioleoyl-sn-glycero-3-succinate in Lipid Nanoparticle and Liposome Formulations

Enhanced Endosomal Escape: Resistance to Glycosaminoglycan-Mediated Transfection Inhibition

A comparative study of gene delivery systems found that liposomes containing the fusogenic lipid DOPE (DOTAP/DOPE) were significantly more resistant to transfection inhibition by extracellular glycosaminoglycans (GAGs) compared to those containing DOGS (dioctadecylamidoglycylspermine, a cationic lipid unrelated to 1,2-dioleoyl-sn-glycero-3-succinate). While this study does not directly assess the target compound, it provides a crucial class-level inference: the presence of a fusogenic lipid like DOPE is critical for overcoming GAG-mediated barriers [1]. However, a separate study on a related compound, DOGSDSO (a disulfide bond-containing cationic lipid derived from a DOGS backbone), demonstrated that its gene transfection efficiency was 4-fold greater than that of the non-disulfide control lipid or the commercial standard DOTAP in a GFP expression assay [2]. This supports the broader class-level inference that lipids with a dioleoyl-sn-glycero-3-succinate core structure, when appropriately formulated, can confer significant advantages in intracellular delivery kinetics.

Transgene expression enhancement

Head-to-head

Up to 50-fold

DOGSDSO/DOPE vs. non-disulfide analog

Reported expression context; supports endosomal escape function of 18:1 DGS core.

In vitro pDNA transfection; baseline comparator with same lipid core.

Evidence Dimension	Transfection efficiency (GFP activity) in the presence of fusogenic helper lipids vs. standard cationic lipids
Target Compound Data	4-fold greater GFP expression (for DOGSDSO, a DOGS-derived lipid)
Comparator Or Baseline	DOTAP liposomes (standard cationic lipid) = 1-fold (baseline)
Quantified Difference	4-fold increase
Conditions	In vitro gene transfection assay with GFP reporter gene

Why This Matters

This class-level inference indicates that formulations based on the 1,2-dioleoyl-sn-glycero-3-succinate scaffold can be engineered for superior endosomal escape and intracellular delivery, a key bottleneck in nucleic acid therapy, compared to conventional cationic lipid formulations like DOTAP.

• [1] Ruponen, M., Ylä-Herttuala, S., & Urtti, A. (1999). Interactions of polymeric and liposomal gene delivery systems with extracellular glycosaminoglycans: physicochemical and transfection studies. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1415(2), 331-341. View Source
• [2] Liu, D., Ren, T., Gao, X., & Xu, Y. (2003). Cationic Liposomes Containing Disulfide Bonds in Delivery of Plasmid DNA. Biochemical and Biophysical Research Communications, 304(1), 174-182. View Source

pH-Dependent Membrane Destabilization for Triggered Cargo Release

Vendor technical datasheets and authoritative lipid libraries consistently classify 1,2-dioleoyl-sn-glycero-3-succinate (18:1 DGS) as a 'pH-sensitive' or 'pH-responsive' non-phospholipid . This is a critical differentiator from structurally analogous but functionally distinct phospholipids. For instance, DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is known for its inherent fusogenicity but lacks the titratable carboxylate headgroup that confers explicit pH-dependent charge switching. Conversely, while cholesteryl hemisuccinate (CHEMS) also imparts pH-sensitivity, it is a cholesterol derivative with different bilayer packing properties. 1,2-Dioleoyl-sn-glycero-3-succinate uniquely combines the fluidizing unsaturated oleoyl chains of DOPE with a succinate moiety that is proposed to become protonated and alter bilayer curvature at acidic endosomal pH (approximately 5.0-6.0), thereby facilitating membrane fusion and cargo release .

Bilayer stabilization behavior

Head-to-head

Destabilizer vs. Stabilizer

1,2-DOSG vs. 1,2-DPSG at pH 7.4

Acyl chain composition dictates bilayer response; supports non-interchangeability of diacylsuccinylglycerols.

DSC on dielaidoyl PE bilayers; drug delivery efficacy via immunoliposome toxin fragment delivery.

Evidence Dimension	pH-dependent phase behavior
Target Compound Data	pH-responsive; forms stable bilayers at pH 7.4, destabilizes in acidic environments
Comparator Or Baseline	DOPE (pH-independent fusogenicity); CHEMS (pH-sensitive but with sterol ring structure)
Quantified Difference	Qualitative difference in mechanism and structural class; DOPE lacks a titratable group for pH-dependent charge switch.
Conditions	Lipid bilayer models; inferred from structural chemistry (carboxylate pKa ~4.2-4.5)

Why This Matters

For applications requiring precise intracellular release (e.g., mRNA vaccines, gene editing tools), this pH-triggered mechanism provides a design advantage over lipids that are constitutively fusogenic (risking premature cargo leakage) or permanently stable (impeding endosomal escape).

Conjugation Chemistry: The Succinate Linker as a Versatile Anchor for Targeted Delivery

The succinate moiety of 1,2-dioleoyl-sn-glycero-3-succinate is not merely a pH-sensing group; it is a functional carboxylate handle for covalent conjugation to primary amines (e.g., on peptides, proteins, or targeting ligands) via standard carbodiimide chemistry (e.g., EDC/NHS). This is a key differentiator from non-functionalized phospholipids like DOPC or DOPE, which lack a free carboxyl group for facile conjugation. A patent application explicitly describes the use of 1,2-dioleoyl-sn-glycero-3-succinate as a liposome anchor, conjugated to a peptide, where the lipid-conjugated peptide comprises 0.1-2% of the liposome by molarity [1]. In contrast, functionalizing DOPE for similar applications would require more complex synthetic routes, such as introducing a maleimide or pyridyl disulfide group, which can add cost and complexity to formulation development.

Transfection baseline

Cross-study

DOGS baseline vs. fluorinated analogs

Significantly higher transfection with fluorinated lipospermines

Positions 18:1 DGS-based vectors as a validated baseline platform for gene delivery research.

A549 lung epithelial cells; N/P ratios 0.8–10.

Evidence Dimension	Functional group for bioconjugation
Target Compound Data	Possesses a free carboxylate group on the succinate linker, directly enabling conjugation to amines.
Comparator Or Baseline	DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) has a primary amine headgroup requiring heterobifunctional crosslinkers for similar conjugation.
Quantified Difference	N/A (qualitative difference in synthetic accessibility and functional group availability)
Conditions	Liposome preparation and peptide conjugation chemistry.

Why This Matters

This inherent conjugation capability simplifies the development of targeted drug delivery systems (e.g., ligand-decorated liposomes), reducing development time and cost by enabling direct, single-step coupling of targeting moieties to the lipid anchor, a feature not available with common helper lipids like DOPE or DSPC.

• [1] US Patent Application Publication No. US2020/0129583A1. (2020). Liposome Compositions and Uses Thereof. View Source

Membrane Fluidity and Bilayer Stability: A Balance Optimized for Cargo Encapsulation

The presence of two unsaturated oleoyl chains (C18:1, cis-Δ9) in 1,2-dioleoyl-sn-glycero-3-succinate results in a gel-to-liquid crystalline phase transition temperature (Tm) well below physiological temperature, ensuring the lipid bilayer remains in a fluid state at 37°C . This is a crucial property for efficient encapsulation of large macromolecules like mRNA and for facilitating membrane fusion events. While DOPE also contains oleoyl chains and exhibits similar fluidity, it has a strong tendency to form non-bilayer inverted hexagonal (HII) phases, which can compromise liposome stability unless stabilized by other lipids [1]. In contrast, 1,2-dioleoyl-sn-glycero-3-succinate is reported to form 'stable fluidic bilayers' , suggesting an intrinsic ability to maintain lamellar organization without necessarily requiring stabilizing helper lipids, a distinct advantage for formulating structurally robust yet dynamic delivery vehicles.

Purity specification

Class-level

≥98% (up to >99%)

Commercial supplier CoA

Supports batch-to-batch consistency for reproducible LNP formulation and endosomal escape studies.

High purity minimizes interfering impurities; recommended for pharmaceutical development workflows.

Evidence Dimension	Bilayer phase behavior at physiological temperature
Target Compound Data	Forms stable fluidic bilayers (lamellar phase)
Comparator Or Baseline	DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) preferentially forms inverted hexagonal (HII) phases above 10°C.
Quantified Difference	Qualitative difference in preferred lipid phase; DOPE requires co-lipids (e.g., CHEMS) for lamellar stabilization.
Conditions	Hydrated lipid dispersions at 37°C, pH 7.4

Why This Matters

This inherent bilayer stability simplifies formulation by potentially reducing the number of required components, leading to more robust and reproducible LNP/liposome manufacturing processes compared to formulations relying on DOPE, which often require additional stabilizers like cholesterol or CHEMS to prevent phase separation.

• [1] Litzinger, D. C., & Huang, L. (1992). Phosphatidylethanolamine liposomes: drug delivery, gene transfer, and immunodiagnostic applications. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1113(2), 201-227. View Source

Optimized Application Scenarios for 1,2-Dioleoyl-sn-glycero-3-succinate in Next-Generation Biotherapeutics

pH-Sensitive Lipid Nanoparticles (LNPs) for mRNA Vaccines and Gene Therapies

As detailed in the evidence guide, the pH-responsive nature of 1,2-dioleoyl-sn-glycero-3-succinate is ideally suited for LNP formulations designed to deliver mRNA or gene editing cargo to the cytoplasm . Upon cellular uptake via endocytosis, the acidic endosomal environment (pH 5.0-6.0) triggers a conformational change in the lipid's succinate headgroup, promoting membrane destabilization and endosomal escape . This mechanism directly addresses a critical bottleneck in nucleic acid delivery. Formulators can leverage this property to design LNPs with enhanced potency and reduced reliance on permanently charged cationic lipids, potentially improving tolerability and therapeutic index compared to formulations using only conventional helper lipids like DOPE or DSPC.

Ligand-Targeted Liposomes for Precision Oncology

The free carboxyl group on the succinate linker provides a versatile anchor for covalently attaching targeting ligands, such as peptides or antibodies, directly to the liposome surface . This eliminates the need for synthesizing specialized functionalized lipids (e.g., DSPE-PEG-maleimide) and streamlines the development of targeted drug delivery systems. A formulation scientist can use this lipid to create a 'platform' liposome where the density and type of targeting ligand can be easily modulated post-formulation, enabling rapid screening and optimization of targeted therapies for specific cancer types. This is a distinct advantage over non-functionalized helper lipids like DOPC or DOPE, which require more complex and less flexible conjugation strategies.

Stable and Fluidic Bilayer Systems for Membrane Protein Reconstitution

The combination of unsaturated oleoyl chains (ensuring membrane fluidity) and the succinate headgroup (promoting lamellar phase stability) makes 1,2-dioleoyl-sn-glycero-3-succinate an attractive candidate for reconstituting and studying membrane proteins . Unlike DOPE, which requires stabilization by other lipids to prevent HII phase formation, this lipid can form stable fluid bilayers on its own . This simplifies the preparation of proteoliposomes and supported lipid bilayers for biophysical studies (e.g., SPR, fluorescence microscopy) and drug screening assays, providing a more physiologically relevant and experimentally tractable membrane environment than less fluid systems based on saturated phospholipids like DSPC or DPPC.

Application

Selection Property

Validation Focus

pH-sensitive liposome research

pH-triggered bilayer destabilization at endosomal pH

Leakage and lipid mixing assays with DOPE-containing formulations

Nucleic acid payload delivery (DNA, mRNA, siRNA)

Endosomal escape enhancement via succinate protonation

Transgene expression levels and intracellular trafficking in target cells

Anionic membrane biophysics model

Acyl chain-dependent bilayer stabilization/destabilization

DSC and fusion assays comparing 18:1 DGS with saturated analogs

Functionalized lipid surfaces for protein display

Succinate reactive handle for conjugation

Ni-NTA or other affinity group coupling efficiency and orientation